Cas no 25664-47-5 (Benzo[b]thiophene, 2-(4-methylphenyl)-)
25664-47-5 structure
Product Name:Benzo[b]thiophene, 2-(4-methylphenyl)-
CAS No:25664-47-5
MF:C15H12S
MW:224.320782661438
CID:238442
PubChem ID:4137393
Update Time:2025-04-19
Benzo[b]thiophene, 2-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 2-(4-methylphenyl)-
- 2-(4-methylphenyl)-1-benzothiophene
- 25664-47-5
- 2-(4-methylphenyl)benzo[b]thiophene
- 2-(p-tolyl)benzothiophene
- DTXSID80399762
- SCHEMBL8338272
- XJLLNQDYYNJHFS-UHFFFAOYSA-N
- AKOS000281694
-
- Inchi: 1S/C15H12S/c1-11-6-8-12(9-7-11)15-10-13-4-2-3-5-14(13)16-15/h2-10H,1H3
- InChI Key: XJLLNQDYYNJHFS-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 224.06606
- Monoisotopic Mass: 224.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Benzo[b]thiophene, 2-(4-methylphenyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
25664-47-5 (Benzo[b]thiophene, 2-(4-methylphenyl)-) Related Products
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